Cas no 2171316-89-3 (5-fluoro-4-iodo-1-methyl-1H-pyrazole)

• Product Name: 5-fluoro-4-iodo-1-methyl-1H-pyrazole
• CAS No: 2171316-89-3
• MF: C₄H₄FIN₂
• MW: 225.990836143494
• MDL: MFCD31633734
• CID: 5193966
• PubChem ID: 145711007
• Update Time: 2026-03-05

5-fluoro-4-iodo-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-4-iodo-1-methyl-1H-pyrazole
• 1H-Pyrazole, 5-fluoro-4-iodo-1-methyl-
• SCHEMBL23852764
• 2171316-89-3
• EN300-22892214
• STL585016
• F93367
• MFCD31633734
• AKOS040889871
• 5-fluoro-4-iodo-1-methylpyrazole

• MDL： MFCD31633734
• Inchi： 1S/C4H4FIN2/c1-8-4(5)3(6)2-7-8/h2H,1H3
• InChI Key： VFTNOYRTEDXUNS-UHFFFAOYSA-N
• SMILES： N1(C)C(F)=C(I)C=N1

Computed Properties

• Exact Mass: 225.94032g/mol
• Monoisotopic Mass: 225.94032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-fluoro-4-iodo-1-methyl-1H-pyrazole

Exploring the Potential of 5-Fluoro-4-Iodo-1-Methyl-1H-Pyrazole (CAS 2171316-89-3) in Modern Research and Applications

5-fluoro-4-iodo-1-methyl-1H-pyrazole (CAS 2171316-89-3) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic research. This compound, characterized by its unique molecular structure featuring a pyrazole ring substituted with fluorine, iodine, and methyl groups, serves as a versatile building block for the development of novel molecules. Its CAS number 2171316-89-3 is often searched by researchers and industry professionals seeking high-purity intermediates for advanced applications. The growing interest in halogenated pyrazole derivatives aligns with current trends in drug discovery and agrochemical innovation, where such compounds are prized for their ability to modulate biological activity and enhance material properties. As the demand for tailored chemical entities increases, this compound stands out for its potential in addressing challenges related to sustainability and efficiency in synthetic processes.

The molecular structure of 5-fluoro-4-iodo-1-methyl-1H-pyrazole contributes to its reactivity and utility in various chemical reactions. The presence of both fluorine and iodine atoms allows for selective functionalization through cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing complex molecules for pharmaceutical applications. This makes it a valuable intermediate in the synthesis of targeted therapeutic agents, a hot topic in biomedical research due to the rise of personalized medicine and AI-driven drug design. Researchers often search for terms like "pyrazole-based inhibitors" or "fluorinated heterocycles in drug development," highlighting the relevance of this compound in developing treatments for diseases like cancer and neurological disorders. Its stability and compatibility with green chemistry principles also make it attractive for sustainable synthesis routes, reducing environmental impact—a key concern in modern chemical industries.

In addition to pharmaceutical applications, 5-fluoro-4-iodo-1-methyl-1H-pyrazole finds use in materials science, particularly in the development of organic electronic devices and advanced polymers. The iodine moiety facilitates the creation of conductive materials through halogen bonding, which is explored in the context of organic light-emitting diodes (OLEDs) and sensors. This connects to trending searches on "smart materials" and "energy-efficient technologies," as industries seek innovations for renewable energy and IoT devices. The compound's role in agrochemical research is another area of interest, with potential applications in designing crop protection agents that are more selective and environmentally friendly. As global focus shifts towards food security and sustainable agriculture, such derivatives are being investigated for their efficacy and lower ecological footprint, addressing common queries like "green pesticides" or "advanced agrochemical intermediates."

The synthesis and handling of 5-fluoro-4-iodo-1-methyl-1H-pyrazole require expertise in organic chemistry, often involving multistep procedures that emphasize purity and yield optimization. Its chemical properties, such as solubility in common organic solvents and thermal stability, make it suitable for high-throughput screening and automation in research labs. This aligns with the increasing use of AI and machine learning in chemistry, where datasets on compound reactivity are used to predict outcomes and accelerate discovery. Searches for "automated synthesis platforms" or "computational chemistry tools" reflect this trend, positioning the compound as a candidate for integration into digitalized workflows. Furthermore, its non-hazardous nature under standard conditions ensures compliance with safety regulations, making it accessible for academic and industrial use without the complexities associated with restricted substances.

Market dynamics for 5-fluoro-4-iodo-1-methyl-1H-pyrazole indicate a steady growth trajectory, driven by its applications in high-value sectors like pharmaceuticals and electronics. The compound is often sourced from specialized chemical suppliers who emphasize quality control and scalability, catering to the needs of R&D departments and manufacturing units. Online queries frequently include "buy research chemicals" or "custom synthesis services," underscoring the demand for reliable sources. As innovation continues, this compound is poised to contribute to breakthroughs in areas such as bioconjugation techniques and nanotechnology, where its functional groups enable precise modifications. This versatility not only enhances its commercial appeal but also supports ongoing efforts in open science and collaborative research, topics frequently discussed in scientific communities and online forums.

Looking ahead, the future of 5-fluoro-4-iodo-1-methyl-1H-pyrazole appears promising, with potential expansions into emerging fields like biocatalysis and renewable energy storage. Its role in facilitating green chemistry initiatives resonates with global sustainability goals, attracting interest from policymakers and investors alike. Common search terms such as "sustainable chemical intermediates" or "eco-friendly synthesis" highlight this alignment. By leveraging its unique properties, researchers can develop new methodologies that reduce waste and energy consumption, contributing to a circular economy. In summary, this compound exemplifies the intersection of traditional chemical expertise with modern technological advancements, offering ample opportunities for innovation and application across diverse industries.